Cas no 951884-60-9 (4-Ethoxy-3'-iodobenzophenone)

• Product Name: 4-Ethoxy-3'-iodobenzophenone
• CAS No: 951884-60-9
• MF: C₁₅H₁₃IO₂
• MW: 352.166996717453
• CID: 4721984
• Update Time: 2025-05-24

4-Ethoxy-3'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 4-ETHOXY-3'-IODOBENZOPHENONE
• (4-Ethoxyphenyl)(3-iodophenyl)methanone
• 4-Ethoxy-3'-iodobenzophenone

• Inchi： 1S/C15H13IO2/c1-2-18-14-8-6-11(7-9-14)15(17)12-4-3-5-13(16)10-12/h3-10H,2H2,1H3
• InChI Key： LLKVBOCAECOAMP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Topological Polar Surface Area: 26.3

Additional information on 4-Ethoxy-3'-iodobenzophenone

4-Ethoxy-3'-iodobenzophenone (CAS No. 951884-60-9)

4-Ethoxy-3'-iodobenzophenone is a highly specialized organic compound with the CAS registry number 951884-60-9. This compound belongs to the class of benzophenone derivatives, which are widely studied for their unique chemical properties and applications in various fields. The structure of 4-Ethoxy-3'-iodobenzophenone consists of a benzophenone backbone with an ethoxy group at the 4-position and an iodine atom at the 3' position, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 4-Ethoxy-3'-iodobenzophenone typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation, followed by iodination. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. This compound is particularly interesting due to its ability to undergo various transformations, such as Suzuki-Miyaura coupling reactions, which are pivotal in the construction of complex molecular architectures.

One of the most notable applications of 4-Ethoxy-3'-iodobenzophenone is in the field of medicinal chemistry. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the development of anti-cancer agents. Studies have shown that derivatives of this compound exhibit promising anti-proliferative activity against various cancer cell lines, making it a valuable lead compound for drug discovery.

In addition to its medicinal applications, 4-Ethoxy-3'-iodobenzophenone has found utility in materials science. Its ability to form stable metal complexes has led to its use in the development of novel catalysts for organic transformations. Recent research highlights its role in asymmetric catalysis, where it serves as a chiral ligand precursor, enabling enantioselective reactions that are critical in the synthesis of chiral pharmaceuticals.

The electronic properties of 4-Ethoxy-3'-iodobenzophenone also make it a candidate for optoelectronic materials. Its extended conjugation system allows for strong absorption in the visible region, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Emerging studies are focusing on optimizing its electronic characteristics through functionalization, aiming to enhance device performance.

From an analytical standpoint, 4-Ethoxy-3'-iodobenzophenone is often characterized using advanced spectroscopic techniques such as UV-Vis spectroscopy, NMR spectroscopy, and mass spectrometry. These methods provide insights into its molecular structure, purity, and stability under various conditions. Recent advancements in computational chemistry have also enabled detailed quantum mechanical modeling of this compound, aiding in the prediction of its reactivity and interaction with other molecules.

In conclusion, 4-Ethoxy-3'-iodobenzophenone (CAS No. 951884-60-9) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key molecule in both academic research and industrial development. As research continues to uncover new facets of its utility, this compound is poised to play an increasingly important role in the advancement of modern science and technology.